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Compound of Interest

Compound Name: 1-Methyloctyl acetate

CAS No.: 14936-66-4

Cat. No.: B1346926

Get Quote

Abstract
This application note presents a robust and validated methodology for the quantification of 1-
methyloctyl acetate (also known as nonan-2-yl acetate) in diverse environmental matrices,

including water and soil. 1-Methyloctyl acetate is a semi-volatile organic compound (SVOC)

used as a fragrance ingredient in various consumer products, leading to its potential release

into the environment.[1][2] Monitoring its concentration is crucial for understanding its

environmental fate and potential ecological impact. The protocols herein detail sample

preparation using Headspace Solid-Phase Microextraction (HS-SPME) for aqueous samples

and Ultrasonic Solvent Extraction for solid samples, followed by analysis using Gas

Chromatography-Mass Spectrometry (GC-MS). This guide is intended for researchers,

environmental scientists, and analytical chemists requiring a reliable method for the trace-level

quantification of this emerging contaminant.

Introduction and Significance
1-Methyloctyl acetate (CAS RN: 14936-66-4) is a branched-chain ester characterized by its

fruity and floral aroma, leading to its use in perfumes, cosmetics, and other scented consumer

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1346926#bc-rfq
https://www.benchchem.com/product/b1346926/docs?utm_src=pdf-body#application-note-quantification-of-1-methyloctyl-acetate-in-environmental-samples
https://www.benchchem.com/product/b1346926/docs?utm_src=pdf-body#application-note-quantification-of-1-methyloctyl-acetate-in-environmental-samples
https://www.benchchem.com/product/b1346926/docs?utm_src=pdf-body#application-note-quantification-of-1-methyloctyl-acetate-in-environmental-samples
https://www.agilent.com/en/solutions/workflow-ordering-guides/environmental/semivolatile-organic-compounds
https://pubmed.ncbi.nlm.nih.gov/20138288/
https://www.benchchem.com/product/b1346926/docs?utm_src=pdf-body#application-note-quantification-of-1-methyloctyl-acetate-in-environmental-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


products.[3][4] The widespread application of these products creates pathways for 1-
methyloctyl acetate to enter the environment through wastewater streams and landfill

leachate.[2]

As a semi-volatile organic compound (SVOC) with low water solubility and a high octanol-water

partition coefficient (estimated LogP ≈ 4.0), 1-methyloctyl acetate is expected to partition from

the aqueous phase into sediment, soil organic matter, and potentially bioaccumulate in

organisms.[1][5] While long-chain esters can undergo hydrolysis, this process can be slow

under neutral environmental pH conditions.[6] Therefore, sensitive analytical methods are

required to monitor its presence and concentration in various environmental compartments to

assess exposure and risk.

This document provides two distinct, matrix-specific protocols that are designed for high

recovery, reproducibility, and sensitivity, leveraging the selectivity of mass spectrometry for

confident identification and quantification.
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Chemical Structure and Environmental Fate of 1-Methyloctyl Acetate

Source & Release

1-Methyloctyl Acetate

Environmental Pathways

Consumer Products
(Fragrances, Cosmetics)

Structure (C11H22O2)
CH3COOCH(CH3)(C7H15)

SVOC, Hydrophobic

Release to
Wastewater/Landfill

Water Column

Partitioning

Soil / Sediment

Direct Deposition
Degradation Products

(1-Methyloctanol, Acetic Acid)

Hydrolysis &
Biodegradation

Adsorption to
Particulates & Sedimentation

Biota

Uptake

Bioaccumulation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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